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Compound of Interest

Compound Name: 2-Bromobutane-d5

Cat. No.: B15290050 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromobutane-d5. The following

procedures are designed to ensure the safe handling and disposal of this compound in a

laboratory setting.

Chemical Identifier: 2-Bromobutane-d5 Synonyms: sec-Butyl-d5 bromide

Hazard Identification and Classification
2-Bromobutane-d5 is a highly flammable liquid and vapor.[1][2][3][4] It is harmful if swallowed

or in contact with skin, and may cause skin and eye irritation.[4][5][6] It may also cause

respiratory irritation and drowsiness or dizziness.[1][2][6]
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Hazard Class Category Hazard Statement

Flammable liquids 2
Highly flammable liquid and

vapor[1][2][6]

Skin corrosion/irritation 1C / 2

Causes severe skin burns and

eye damage / Causes skin

irritation[1][4][6]

Serious eye damage/eye

irritation
1

Causes serious eye damage[1]

[4]

Specific target organ toxicity

(single exposure)
3

May cause drowsiness or

dizziness / May cause

respiratory irritation[1][2][6]

Hazardous to the aquatic

environment, chronic toxicity
3

Harmful to aquatic life with

long lasting effects[1][6]

Corrosive to metals 1 May be corrosive to metals[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE requirements for the

planned experiment.[7] The following table summarizes the recommended PPE for handling 2-
Bromobutane-d5.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for splash hazards.[4]

[8][9]

Must conform to ANSI Z.87.1

1989 standard.[9]

Hands Chemical-resistant gloves.

Nitrile gloves are suitable for

incidental contact. For

extended contact, consider

Viton or Norfoil gloves.[10]

Neoprene gloves are also an

option.[10][11] Always inspect

gloves for tears or holes before

use.[11]

Body
Flame-retardant lab coat or

chemical-resistant apron.[7]

Long sleeves and trousers or

coveralls should be worn.[7]

Avoid synthetic fabrics like

polyester.[9]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

[1][2] If engineering controls

are insufficient, a respirator

may be required.[9]

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

Feet
Closed-toe, chemical-resistant

shoes.[8][9]

Steel-toe boots may be

appropriate for handling larger

quantities.[8]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls

Ventilation: Always handle 2-Bromobutane-d5 in a certified chemical fume hood to minimize

inhalation exposure.[1][2]
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Ignition Sources: This compound is highly flammable.[1][2][3] Ensure there are no open

flames, hot surfaces, or spark sources in the vicinity.[1][3][4] Use non-sparking tools and

explosion-proof equipment.[2]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[2]

Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire

extinguisher (CO2, dry chemical, or alcohol-resistant foam) are readily accessible.[1][12]

Handling
Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: When transferring the liquid, do so carefully to avoid splashing. Keep the

container tightly closed when not in use.[1][2]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alkali

metals, and alkaline earth metals.[2][4]

Accidental Release Measures
Small Spills:

Remove all ignition sources from the area.[2]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.[2][13]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for disposal.[2][13]

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.
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Prevent the spill from entering drains or waterways.[4][5][13]

Disposal Plan
All waste containing 2-Bromobutane-d5 is considered hazardous waste and must be disposed

of according to federal, state, and local regulations.[12]

Waste Collection:

Collect all waste, including contaminated absorbents and disposable PPE, in a

designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

Storage: Store waste containers in a cool, dry, well-ventilated area away from ignition

sources and incompatible materials.

Disposal: Contact your institution's environmental health and safety (EHS) office to arrange

for pickup and disposal by a licensed professional waste disposal service.[4]

Workflow Diagram
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Preparation Phase

Handling Phase

Disposal Phase

Conduct Risk Assessment

Verify Fume Hood Certification

Remove Ignition Sources

Assemble PPE

Locate Emergency Equipment

Don Appropriate PPE

Proceed to Handling

Transfer/Use Chemical in Fume Hood

Keep Container Sealed

Segregate Waste

Generate Waste

Label Waste Container

Store Waste in Designated Area

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromobutane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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